Cas no 2248185-79-5 (4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate)

• Product Name: 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate
• CAS No: 2248185-79-5
• MF: C₁₈H₂₀N₂O₇
• MW: 376.360605239868
• CID: 6200825
• PubChem ID: 165730158
• Update Time: 2025-10-23

4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521235
• 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate
• 2248185-79-5

• Inchi： 1S/C18H20N2O7/c1-18(2,3)26-17(24)19-8-9-25-13(10-19)16(23)27-20-14(21)11-6-4-5-7-12(11)15(20)22/h4-7,13H,8-10H2,1-3H3/t13-/m0/s1
• InChI Key： LRZVTFGJFLNTDX-ZDUSSCGKSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 376.12705098g/mol
• Monoisotopic Mass: 376.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate

Comprehensive Overview of 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate (CAS No. 2248185-79-5)

The compound 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate (CAS No. 2248185-79-5) is a highly specialized chemical entity with significant relevance in pharmaceutical and organic synthesis research. This molecule, characterized by its intricate structure, combines a morpholine ring with a phthalimide moiety, making it a valuable intermediate in the development of novel therapeutic agents. Its unique chemical properties and versatility have garnered attention in both academic and industrial settings.

One of the most notable features of 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate is its role as a chiral building block. The presence of the (2S)-morpholine configuration ensures its utility in asymmetric synthesis, a critical area in modern drug discovery. Researchers are increasingly focusing on chiral compounds to enhance the efficacy and reduce the side effects of pharmaceuticals, aligning with the growing demand for precision medicine.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward small molecule inhibitors and proteolysis-targeting chimeras (PROTACs). The structural attributes of CAS No. 2248185-79-5 make it a promising candidate for these applications. Its phthalimide component, in particular, is known for its ability to interact with E3 ubiquitin ligases, a key mechanism in targeted protein degradation therapies. This aligns with the current trend of exploring innovative approaches to treat previously "undruggable" targets.

From a synthetic chemistry perspective, 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate offers several advantages. The tert-butyl group enhances the compound's stability, while the dicarboxylate functionality provides multiple sites for further derivatization. These features are particularly valuable in multi-step synthetic routes, where robustness and flexibility are paramount. Moreover, the compound's solubility profile makes it amenable to a variety of reaction conditions, broadening its applicability.

The growing emphasis on green chemistry and sustainable practices has also influenced the use of CAS No. 2248185-79-5. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the environmental impact of chemical processes. The compound's compatibility with catalytic methods and its potential for recyclability position it as a favorable choice in this context. This aligns with the broader industry shift toward sustainable and efficient manufacturing practices.

In addition to its pharmaceutical applications, 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate has shown promise in material science. Its ability to form stable, functionalized polymers and coatings is being investigated for advanced materials with tailored properties. This interdisciplinary potential underscores the compound's versatility and its relevance across multiple scientific domains.

As the demand for high-purity intermediates continues to rise, the synthesis and characterization of CAS No. 2248185-79-5 remain areas of active research. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure the compound meets stringent quality standards. This focus on purity and reproducibility is critical for its successful integration into commercial and research applications.

In summary, 4-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) (2S)-morpholine-2,4-dicarboxylate (CAS No. 2248185-79-5) represents a multifaceted compound with significant potential in pharmaceuticals, organic synthesis, and material science. Its unique structural features, combined with its alignment with current scientific trends, make it a valuable asset for researchers and industry professionals alike. As innovation in these fields progresses, the role of this compound is expected to expand, further solidifying its importance in the chemical landscape.